Cas no 51479-70-0 (Ethanimidic acid, 2,2,2-trichloro-, (2E)-2-hexenyl ester)

51479-70-0 structure
Product name:Ethanimidic acid, 2,2,2-trichloro-, (2E)-2-hexenyl ester
CAS No:51479-70-0
MF:C8H12Cl3NO
MW:244.545979499817
CID:1575096
Ethanimidic acid, 2,2,2-trichloro-, (2E)-2-hexenyl ester Chemical and Physical Properties
Names and Identifiers
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- Ethanimidic acid, 2,2,2-trichloro-, (2E)-2-hexenyl ester
- Ethanimidic acid, 2,2,2-trichloro-, (2E)-2-hexen-1-yl ester
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- Inchi: 1S/C8H12Cl3NO/c1-2-3-4-5-6-13-7(12)8(9,10)11/h4-5,12H,2-3,6H2,1H3/b5-4+,12-7?
- InChI Key: NKWWVLXSCXGBEF-LECZDAOFSA-N
- SMILES: C(=N)(OC/C=C/CCC)C(Cl)(Cl)Cl
Computed Properties
- Exact Mass: 242.99866
Experimental Properties
- Density: 1.24±0.1 g/cm3(Predicted)
- Boiling Point: 214.9±50.0 °C(Predicted)
- PSA: 33.08
- pka: 1.97±0.70(Predicted)
Ethanimidic acid, 2,2,2-trichloro-, (2E)-2-hexenyl ester Related Literature
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Shuang Zhao,Chuanying Hu,Xiaoyan Chen,Jun Zhou,Yonghua Jiao,Kai Zhang,Yu Fu Soft Matter, 2012,8, 937-941
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Ján Matyašovský,Tobias Stopka,Bogdan R. Brutiu,Alexandre Pinto,Martina Drescher,Nuno Maulide Chem. Sci., 2021,12, 7770-7774
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Tiddo J. Mooibroek,Martin Lutz,Anthony L. Spek,Elisabeth Bouwman Dalton Trans., 2010,39, 11027-11034
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Shilong Wang,Yuanyuan Zhang,Guixin Liu,Hui Xu,Lijuan Song,Jinchun Chen,Jiazhu Li,Zhen Zhang Org. Chem. Front., 2021,8, 599-604
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Per Eklund,Sit Kerdsongpanya J. Mater. Chem. C, 2016,4, 3905-3914
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